N-cyclopropyl-1'-[(2-methyl-1,3-thiazol-4-yl)carbonyl]-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-cyclopropyl-1-[1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C19H28N4O2S/c1-13-20-17(12-26-13)19(25)22-9-6-16(7-10-22)23-8-2-3-14(11-23)18(24)21-15-4-5-15/h12,14-16H,2-11H2,1H3,(H,21,24)
• InChI Key: QMVYCGHPMLIOQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C(=O)N2CCC(CC2)N3CCCC(C3)C(=O)NC4CC4
• Molecular Formula: C19H28N4O2S
• Molecular Weight: 376.5 g/mol

Description

“N-cyclopropyl-1’-[(2-methyl-1,3-thiazol-4-yl)carbonyl]-1,4’-bipiperidine-3-carboxamide” is a compound that belongs to the class of thiazole derivatives. Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom.

Synthesis Analysis

The synthesis of thiazole derivatives involves various chemical reactions. For instance, a series of novel 1-aryl/alkyl-3-benzoyl/cyclopropanoyl thiourea derivatives were synthesized (yields 69–84%) and evaluated as antileishmanial compounds.

Molecular Structure Analysis

The thiazole ring in the molecule is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles, which are part of the molecule, have diverse biological activities and can undergo various chemical reactions. They can participate in donor–acceptor, nucleophilic, oxidation reactions, etc.

Physical And Chemical Properties Analysis

Thiazole, a component of the molecule, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

While the exact mechanism of action for this specific compound is not available, thiazole derivatives have been found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Future Directions

Thiazoles have been the focus of many research studies due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects. Therefore, there are several future directions for research on thiazole derivatives, including the development of this compound as a therapeutic agent for neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease.